4-cyano-N-(2,6-dimethylphenyl)benzamide

• IUPAC Name: 4-cyano-N-(2,6-dimethylphenyl)benzamide
• InChI: InChI=1S/C16H14N2O/c1-11-4-3-5-12(2)15(11)18-16(19)14-8-6-13(10-17)7-9-14/h3-9H,1-2H3,(H,18,19)
• InChI Key: WCYGFKGXRWTJHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC=C(C=C2)C#N
• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol

Description

4-cyano-N-(2,6-dimethylphenyl)benzamide, also known as CDPPB, is a chemical compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. CDPPB is a positive allosteric modulator of metabotropic glutamate receptor subtype 5 (mGluR5), which is a G protein-coupled receptor that plays a crucial role in synaptic plasticity, learning, and memory.

Mechanism of Action

4-cyano-N-(2,6-dimethylphenyl)benzamide acts as a positive allosteric modulator of mGluR5, which means that it enhances the receptor's response to glutamate, the primary excitatory neurotransmitter in the brain. This leads to an increase in synaptic plasticity, which is the ability of neurons to change their strength and connectivity in response to experience. 4-cyano-N-(2,6-dimethylphenyl)benzamide has been shown to enhance long-term potentiation (LTP), a process that underlies learning and memory.
Biochemical and physiological effects:
4-cyano-N-(2,6-dimethylphenyl)benzamide has been shown to have a number of biochemical and physiological effects. It enhances synaptic plasticity by increasing the activity of the mGluR5 receptor. 4-cyano-N-(2,6-dimethylphenyl)benzamide has also been shown to increase the release of dopamine in the prefrontal cortex, which is a brain region involved in executive function and decision-making. 4-cyano-N-(2,6-dimethylphenyl)benzamide has been shown to improve cognitive function in animal models of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.

Advantages and Limitations for Lab Experiments

4-cyano-N-(2,6-dimethylphenyl)benzamide has a number of advantages for lab experiments. It is a highly selective and potent modulator of mGluR5, which makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. 4-cyano-N-(2,6-dimethylphenyl)benzamide has also been shown to have a good safety profile in animal studies. However, 4-cyano-N-(2,6-dimethylphenyl)benzamide has some limitations for lab experiments. It has poor solubility in water, which makes it difficult to administer in vivo. 4-cyano-N-(2,6-dimethylphenyl)benzamide also has a short half-life, which means that it needs to be administered frequently to maintain its effects.

Future Directions

4-cyano-N-(2,6-dimethylphenyl)benzamide has a number of potential future directions for scientific research. One area of interest is the role of mGluR5 in addiction. 4-cyano-N-(2,6-dimethylphenyl)benzamide has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may have therapeutic potential for the treatment of drug addiction. Another area of interest is the role of mGluR5 in neurodegenerative diseases. 4-cyano-N-(2,6-dimethylphenyl)benzamide has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease, suggesting that it may have therapeutic potential for these disorders. Finally, 4-cyano-N-(2,6-dimethylphenyl)benzamide may have potential applications in the treatment of anxiety and depression, as mGluR5 has been implicated in the pathophysiology of these disorders.

Synthesis Methods

4-cyano-N-(2,6-dimethylphenyl)benzamide can be synthesized through a multistep process that involves the condensation of 2,6-dimethylaniline with 4-cyanobenzoic acid, followed by the reduction of the resulting amide with lithium aluminum hydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

4-cyano-N-(2,6-dimethylphenyl)benzamide has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to enhance synaptic plasticity and improve cognitive function in animal models of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. 4-cyano-N-(2,6-dimethylphenyl)benzamide has also been used to study the role of mGluR5 in addiction, anxiety, and depression.